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Compound of Interest

Compound Name: Dibenzyl azelate

Cat. No.: B154685 Get Quote

This technical guide provides an in-depth overview of dibenzyl azelate, focusing on its

fundamental molecular properties, potential synthesis methodologies, and analytical

approaches. This document is intended for researchers, scientists, and professionals in the

fields of chemistry and drug development who are interested in the application and

characterization of this molecule.

Core Molecular Data
Dibenzyl azelate is the dibenzyl ester of azelaic acid. Its key molecular identifiers and

properties are summarized in the table below.

Property Value

Molecular Formula C₂₃H₂₈O₄[1][2][3]

Molecular Weight 368.5 g/mol [1]

IUPAC Name dibenzyl nonanedioate[2]

SMILES
C1=CC=C(C=C1)COC(=O)CCCCCCCC(=O)OC

C2=CC=CC=C2[2][3]

InChI Key AEPUKSBIJZXFCI-UHFFFAOYSA-N[2]

Synthesis Protocol: Fischer-Speier Esterification
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While specific, detailed experimental protocols for the direct synthesis of dibenzyl azelate are

not extensively documented in readily available literature, a standard approach would be the

Fischer-Speier esterification of azelaic acid with benzyl alcohol. This method involves the acid-

catalyzed reaction between a carboxylic acid and an alcohol.

Proposed Experimental Methodology
Materials:

Azelaic acid

Benzyl alcohol (2 molar equivalents)

Concentrated sulfuric acid (catalytic amount)

Toluene (or another suitable solvent for azeotropic removal of water)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine azelaic acid, benzyl alcohol (2 equivalents), and toluene.

Catalysis: Add a catalytic amount of concentrated sulfuric acid to the mixture.

Reflux: Heat the mixture to reflux. The water formed during the esterification will be removed

azeotropically and collected in the Dean-Stark trap. The reaction progress can be monitored

by the amount of water collected.

Work-up: Once the reaction is complete (no more water is collected), cool the mixture to

room temperature.
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Extraction and Neutralization: Transfer the reaction mixture to a separatory funnel. Wash the

organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize

the acid catalyst), and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude dibenzyl azelate can be further purified by techniques such as

column chromatography or recrystallization to yield the final product.

Analytical Characterization
The successful synthesis and purity of dibenzyl azelate can be confirmed using various

analytical techniques. While specific methods for dibenzyl azelate are not detailed, a general

approach based on the analysis of similar compounds can be employed. For instance,

methods used for analyzing azelaic acid in cosmetic products often involve derivatization

followed by gas chromatography-mass spectrometry (GC-MS).[4]

Proposed Analytical Methods:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and

identify fragmentation patterns of the synthesized ester.

High-Performance Liquid Chromatography (HPLC): For purity assessment of the final

product. A suitable method would need to be developed, likely using a reverse-phase

column.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and confirm the presence of both the azelate and benzyl moieties.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups, particularly the ester carbonyl stretch.

Visualizing the Synthesis Pathway
The synthesis of dibenzyl azelate via Fischer-Speier esterification can be represented as a

chemical reaction pathway.
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Caption: Fischer-Speier esterification of azelaic acid and benzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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